Chlorthal-dimethy

• CAS No.: 1861-32-1
• Product Name: Chlorthal-dimethy
• Molecular Formula: C10H6Cl4O4
• Molecular Weight: 332 g/mol
• IUPAC Name: dimethyl 2,3,5,6-tetrachlorobenzene-1,4-dicarboxylate
• Standard InChI: InChI=1S/C10H6Cl4O4/c1-17-9(15)3-5(11)7(13)4(10(16)18-2)8(14)6(3)12/h1-2H3
• Standard InChIKey: NPOJQCVWMSKXDN-UHFFFAOYSA-N
• Impurities: Dimethyl tetrachloroterephthalate is known to contain hexachlorobenzene at <0.3%.
• SMILES: COC(=O)C1=C(C(=C(C(=C1Cl)Cl)C(=O)OC)Cl)Cl
• Canonical SMILES: COC(=O)C1=C(C(=C(C(=C1Cl)Cl)C(=O)OC)Cl)Cl
• Appearance: Solid powder
• Boiling Point: 365.0 °C
• Colorform: CRYSTALS FROM METHANOL; COLORLESS CRYSTALS
• Melting Point: 155.0 °C; 155-156 °C
• Description: Chlorthal-dimethy is herbicide as agricultural chemica. it has Reproductive Effect.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: STABLE IN THE PURE STATE; STABLE TO UV IRRADIATION
• Solubility: 1.51e-06 M; LESS THAN 5% IN WATER; GREATER THAN 5% IN CYCLOHEXANONE, ACETONE, XYLENE; Solubility (g/kg solvent @ 25 °C): 120 g in dioxan, 250 g in benzene, 170 g in toluene, 140 g in xylene, 100 g in acetone, 70 g in carbon tetrachloride.; 7% @ 25 °C IN CARBON TETRACHLORIDE; water solubility = 0.5 mg/l @ 25 °C
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Dacthal; DCPA; dimethyl 2,3,5,6-tetrachloro-terephthalate; dimethyl 2,3,5,6-tetrachloroterephthalate
• Vapor Pressure: 2.50e-06 mmHg; 2.5X10-6 mm Hg at 25 °C
• Reference: 1: Hengel M, Lee P. Community air monitoring for pesticides-part 2: multiresidue determination of pesticides in air by gas chromatography, gas chromatography-mass spectrometry, and liquid chromatography-mass spectrometry. Environ Monit Assess. 2014 Mar;186(3):1343-53. doi: 10.1007/s10661-013-3395-9. Epub 2013 Dec 27. PubMed PMID: 24370860.; 2: Quirós-Alcalá L, Bradman A, Nishioka M, Harnly ME, Hubbard A, McKone TE, Ferber J, Eskenazi B. Pesticides in house dust from urban and farmworker households in California: an observational measurement study. Environ Health. 2011 Mar 16;10:19. doi: 10.1186/1476-069X-10-19. PubMed PMID: 21410986; PubMed Central PMCID: PMC3071308.; 3: Gunier RB, Ward MH, Airola M, Bell EM, Colt J, Nishioka M, Buffler PA, Reynolds P, Rull RP, Hertz A, Metayer C, Nuckols JR. Determinants of agricultural pesticide concentrations in carpet dust. Environ Health Perspect. 2011 Jul;119(7):970-6. doi: 10.1289/ehp.1002532. Epub 2011 Feb 17. PubMed PMID: 21330232; PubMed Central PMCID: PMC3222988.; 4: Bradman A, Whitaker D, Quirós L, Castorina R, Claus Henn B, Nishioka M, Morgan J, Barr DB, Harnly M, Brisbin JA, Sheldon LS, McKone TE, Eskenazi B. Pesticides and their metabolites in the homes and urine of farmworker children living in the Salinas Valley, CA. J Expo Sci Environ Epidemiol. 2007 Jul;17(4):331-49. Epub 2006 May 31. Erratum in: J Expo Sci Environ Epidemiol. 2009 Nov;19(7):694-5. PubMed PMID: 16736054.
• PubChem Compound: 2943
• Last Modified: Nov 11 2021